Cas no 773-71-7 (1H-Isoindole-4-carbonitrile, 2,3-dihydro-1,3-dioxo-)
773-71-7 structure
Product Name:1H-Isoindole-4-carbonitrile, 2,3-dihydro-1,3-dioxo-
CAS No:773-71-7
MF:C9H4N2O2
MW:172.140261650085
CID:536239
PubChem ID:15664687
Update Time:2025-04-19
1H-Isoindole-4-carbonitrile, 2,3-dihydro-1,3-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-4-carbonitrile, 2,3-dihydro-1,3-dioxo-
- 1,3-dioxoisoindole-4-carbonitrile
- SCHEMBL9489040
- DTXSID20576530
- 773-71-7
- 1,3-Dioxo-2,3-dihydro-1H-isoindole-4-carbonitrile
-
- Inchi: 1S/C9H4N2O2/c10-4-5-2-1-3-6-7(5)9(13)11-8(6)12/h1-3H,(H,11,12,13)
- InChI Key: OXXNNGQRVFMKLP-UHFFFAOYSA-N
- SMILES: O=C1C2C(C#N)=CC=CC=2C(N1)=O
Computed Properties
- Exact Mass: 172.02732
- Monoisotopic Mass: 172.027277375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 70Ų
Experimental Properties
- PSA: 69.96
1H-Isoindole-4-carbonitrile, 2,3-dihydro-1,3-dioxo- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
773-71-7 (1H-Isoindole-4-carbonitrile, 2,3-dihydro-1,3-dioxo-) Related Products
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